Cas no 67127-84-8 (3-cyano-2-hydroxybenzoic acid)

3-Cyano-2-hydroxybenzoic acid is a versatile organic compound featuring both cyano and hydroxyl functional groups attached to a benzoic acid core. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The presence of electron-withdrawing (cyano) and electron-donating (hydroxyl) groups enhances its reactivity in condensation and cyclization reactions. It exhibits good solubility in polar organic solvents, facilitating its use in solution-phase chemistry. The compound’s stability under mild conditions and compatibility with further functionalization (e.g., esterification, amidation) contribute to its utility in fine chemical applications. Its purity and consistent performance make it suitable for research and industrial-scale processes.
3-cyano-2-hydroxybenzoic acid structure
3-cyano-2-hydroxybenzoic acid structure
Product Name:3-cyano-2-hydroxybenzoic acid
CAS No:67127-84-8
MF:C8H5NO3
MW:163.130202054977
MDL:MFCD16999199
CID:834632
Update Time:2025-10-18

3-cyano-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyano-2-hydroxybenzoic acid
    • MDL： MFCD16999199
    • Inchi： 1S/C8H5NO3/c9-4-5-2-1-3-6(7(5)10)8(11)12/h1-3,10H,(H,11,12)
    • InChI Key： YXONTGXEHMEGFO-UHFFFAOYSA-N
    • SMILES： OC1C(C#N)=CC=CC=1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.3 g/l) (25 º C),

3-cyano-2-hydroxybenzoic acid Pricemore >>

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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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abcr
AB457652-250 mg
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abcr
AB457652-1 g
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